Cas no 1434126-92-7 ((4R)-4-(aminomethyl)pyrrolidin-2-one hydrochloride)

• Product Name: (4R)-4-(aminomethyl)pyrrolidin-2-one hydrochloride
• CAS No: 1434126-92-7
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD27956873
• CID: 3047734
• PubChem ID: 91825934
• Update Time: 2025-06-21

(4R)-4-(aminomethyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride
• (4R)-4-(Aminomethyl)pyrrolidin-2-one HCl
• P14159
• (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride
• CS-0053189
• (R)-4-(Aminomethyl)pyrrolidin-2-onehydrochloride
• AKOS025289856
• MFCD27956873
• AS-52021
• (4R)-4-(aminomethyl)pyrrolidin-2-one;hydrochloride
• 1434126-92-7
• (4R)-4-(aminomethyl)pyrrolidin-2-one hydrochloride

• MDL： MFCD27956873
• Inchi： 1S/C5H10N2O.ClH/c6-2-4-1-5(8)7-3-4;/h4H,1-3,6H2,(H,7,8);1H/t4-;/m1./s1
• InChI Key： KWHAXXIEOKYGKQ-PGMHMLKASA-N
• SMILES： Cl.O=C1C[C@H](CN)CN1

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (4R)-4-(aminomethyl)pyrrolidin-2-one hydrochloride

The Comprehensive Overview of (4R)-4-(Aminomethyl)pyrrolidin-2-one Hydrochloride (CAS No. 1434126-92-7)

(4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride, also known by its CAS number 1434126-92-7, is a bioactive compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound belongs to the class of pyrrolidinone derivatives, which are widely studied for their potential therapeutic applications. The molecule's unique structure, characterized by a pyrrolidinone ring with an aminoalkyl substituent, makes it a promising candidate for various biological assays and preclinical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride. Researchers have employed asymmetric catalysis and enantioselective methodologies to achieve high yields of the R-enantiomer, which is crucial for its pharmacological activity. The compound's stereochemistry plays a pivotal role in its interaction with biological targets, as demonstrated in recent studies exploring its binding affinity to GABAA receptors and other central nervous system (CNS) targets.

The pharmacological profile of (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride has been extensively investigated in preclinical models. Studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications highlight its potential as a modulator of neurotransmitter systems, particularly in the context of anxiety and sleep disorders. The compound exhibits selective agonistic activity at certain GABAA receptor subtypes, making it a valuable tool for understanding the molecular mechanisms underlying these conditions.

In addition to its CNS-related activities, (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride has shown promise in other therapeutic areas. For instance, recent research indicates its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit pro-inflammatory cytokines in vitro. This dual functionality underscores the compound's versatility and positions it as a multifaceted lead molecule for drug development.

The safety profile of (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride has also been evaluated in acute and subchronic toxicity studies. Preclinical data suggest that the compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings are particularly encouraging for its potential translation into clinical trials.

From a synthetic standpoint, the development of scalable and sustainable methods for producing (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride remains an active area of research. Green chemistry approaches, such as catalytic hydrogenation and enzymatic resolution, are being explored to minimize environmental impact while maintaining high enantiomeric purity.

In conclusion, (4R)-4-(Aminomethyl)pyrrolidin-2-one hydrochloride (CAS No. 1434126-92-7) represents a compelling lead compound with diverse biological activities and therapeutic potential. Its continued exploration across academic and industrial research settings is expected to yield further insights into its mechanisms of action and clinical applicability.